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Compound of Interest

Compound Name: C6-Phytoceramide

Cat. No.: B1247734

Introduction

NBD-C6-Phytoceramide is a fluorescently labeled, short-chain analog of phytoceramide, an
essential sphingolipid.[1][2] The molecule consists of a phytosphingosine backbone linked to a
six-carbon acyl chain (C6) that is tagged with a 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)
fluorophore.[1][3] This fluorescent tag allows for the direct visualization, tracking, and
guantification of the probe's uptake, trafficking, and metabolism within living cells.[1] The NBD
group is environmentally sensitive; it is weakly fluorescent in aqueous environments but
becomes highly fluorescent in the hydrophobic environment of lipid membranes, making it an
excellent tool for studying membrane dynamics.[3][4]

These characteristics make NBD-C6-Phytoceramide an invaluable probe for researchers,
scientists, and drug development professionals investigating the complex roles of
phytoceramides in cellular processes such as sphingolipid metabolism, signal transduction,
apoptosis, and autophagy.[1][3][5]

Physicochemical and Spectral Properties

The utility of NBD-C6-Phytoceramide as a research tool is defined by its specific physical,
chemical, and fluorescent properties.
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Table 1: Physicochemical

Properties

Property Value Reference
Molecular Formula C30H51Ns507 [1][6]
Molecular Weight 593.76 g/mol [1][6]
Appearance Orange/Solid [1][6]
Purity >98% [6]
Storage Conditions -20°C, protect from light [31[6]
Stability > 4 years at -20°C [6]

Table 2: Fluorescence

Characteristics

Property Wavelength (nm) Reference
Excitation Maximum (EXx) ~466 nm [1][6]
Emission Maximum (Em) ~536 nm [1][6]
Table 3: Solubility Data

Solvent Solubility Reference
Chloroform:Methanol (2:1) Soluble [6]
Methanol Soluble [6]

DMSO Soluble [1][6]
DMF Soluble [1]
Ethanol Soluble [1][6]

Key Applications & Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Spectral_and_Biological_Properties_of_NBD_Labeled_Phytoceramides.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualizing Sphingolipid Transport and Metabolism

NBD-C6-Phytoceramide is readily taken up by cells and transported to the Golgi apparatus,
where it serves as a substrate for enzymes involved in sphingolipid metabolism.[1][6][7] This

makes it an excellent tool for selectively staining the Golgi and studying the flux of ceramide
through key metabolic pathways.[4][7][8]
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Workflow: Golgi Staining & Metabolism Analysis
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Workflow: Back-Exchange Procedure

Label Cells with
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(e.g., 30 min at low temp)
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and Wash Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activity_of_C6_NBD_Phytoceramide.pdf
https://www.benchchem.com/pdf/C12_NBD_Phytoceramide_A_Critical_Evaluation_as_a_Ceramide_Analog_for_Cellular_Studies.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Spectral_and_Biological_Properties_of_NBD_Labeled_Phytoceramides.pdf
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://pubmed.ncbi.nlm.nih.gov/7639709/
https://pubmed.ncbi.nlm.nih.gov/7639709/
https://pubmed.ncbi.nlm.nih.gov/7639709/
https://www.benchchem.com/pdf/A_Technical_Guide_to_C6_NBD_Phytoceramide_Properties_Protocols_and_Pathway_Analysis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11326893/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11326893/
https://pubmed.ncbi.nlm.nih.gov/8726473/
https://pubmed.ncbi.nlm.nih.gov/8726473/
https://www.benchchem.com/product/b1247734#application-of-fluorescently-labeled-c6-phytoceramide-nbd-c6-phytoceramide
https://www.benchchem.com/product/b1247734#application-of-fluorescently-labeled-c6-phytoceramide-nbd-c6-phytoceramide
https://www.benchchem.com/product/b1247734#application-of-fluorescently-labeled-c6-phytoceramide-nbd-c6-phytoceramide
https://www.benchchem.com/product/b1247734#application-of-fluorescently-labeled-c6-phytoceramide-nbd-c6-phytoceramide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1247734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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